Cas no 1240577-77-8 (2-[3-(3-aminopyrazol-1-yl)propyl]isoindole-1,3-dione)

• Product Name: 2-[3-(3-aminopyrazol-1-yl)propyl]isoindole-1,3-dione
• CAS No: 1240577-77-8
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• MDL: MFCD16810819
• CID: 5177460
• Update Time: 2025-05-21

2-[3-(3-aminopyrazol-1-yl)propyl]isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-Amino-1H-pyrazol-1-yl)propyl]-2,3-dihydro-1H-isoindole-1,3-dione
• NC1=NN(CCCN2C(=O)C3=C(C=CC=C3)C2=O)C=C1
• 2-[3-(3-Amino-1H-pyrazol-1-yl)propyl]-1H-isoindole-1,3(2H)-dione
• 2-[3-(3-aminopyrazol-1-yl)propyl]isoindole-1,3-dione

• MDL： MFCD16810819
• Inchi： 1S/C14H14N4O2/c15-12-6-9-17(16-12)7-3-8-18-13(19)10-4-1-2-5-11(10)14(18)20/h1-2,4-6,9H,3,7-8H2,(H2,15,16)
• InChI Key： MICUVQJQSFJPNU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCN1C=CC(N)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 0.8
• Topological Polar Surface Area: 81.2

Additional information on 2-[3-(3-aminopyrazol-1-yl)propyl]isoindole-1,3-dione

Research Brief on 2-[3-(3-aminopyrazol-1-yl)propyl]isoindole-1,3-dione (CAS: 1240577-77-8): Recent Advances and Applications

The compound 2-[3-(3-aminopyrazol-1-yl)propyl]isoindole-1,3-dione (CAS: 1240577-77-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile scaffold for the development of novel inhibitors targeting key enzymes and signaling pathways involved in cancer and inflammatory diseases.

Recent synthetic approaches to 2-[3-(3-aminopyrazol-1-yl)propyl]isoindole-1,3-dione have emphasized efficient and scalable methodologies. A 2023 study published in the Journal of Medicinal Chemistry described a novel one-pot synthesis route that significantly improved yield and purity compared to traditional multi-step procedures. The compound's structural motif, combining an isoindole-1,3-dione core with an aminopyrazole side chain, has been shown to confer both stability and bioactivity, making it an attractive candidate for further derivatization.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 2-[3-(3-aminopyrazol-1-yl)propyl]isoindole-1,3-dione exhibits potent inhibitory effects against several kinase targets, including PI3K and mTOR, which are critical in oncogenic signaling. A 2024 preclinical study revealed that derivatives of this compound showed promising antitumor activity in xenograft models of breast and lung cancer, with minimal off-target effects. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors.

Furthermore, the compound's mechanism of action has been elucidated through structural biology studies. X-ray crystallography data published in Nature Chemical Biology in 2023 provided insights into its binding mode with target proteins, revealing key interactions that contribute to its selectivity and potency. This structural information is invaluable for the rational design of optimized derivatives with improved pharmacokinetic properties.

Beyond oncology, recent research has explored the application of 2-[3-(3-aminopyrazol-1-yl)propyl]isoindole-1,3-dione in inflammatory and autoimmune diseases. A 2024 study demonstrated its efficacy in suppressing pro-inflammatory cytokines in murine models of rheumatoid arthritis, suggesting its potential as a dual-purpose therapeutic agent. The compound's ability to modulate multiple pathways while maintaining a favorable safety profile makes it a promising candidate for further clinical development.

In conclusion, 2-[3-(3-aminopyrazol-1-yl)propyl]isoindole-1,3-dione (CAS: 1240577-77-8) represents a compelling case study in modern drug discovery, combining innovative synthetic chemistry with targeted biological evaluation. The latest research underscores its versatility as a pharmacophore and its potential to address unmet medical needs in oncology and inflammation. Future directions may include the development of prodrug formulations and combination therapies to further enhance its therapeutic index.